2-({2-[(2-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol

• Molecular Formula: C22H22FNO2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-[[2-[(2-fluorophenyl)methoxy]phenyl]methylamino]-1-phenylethanol
• InChI: InChI=1S/C22H22FNO2/c23-20-12-6-4-11-19(20)16-26-22-13-7-5-10-18(22)14-24-15-21(25)17-8-2-1-3-9-17/h1-13,21,24-25H,14-16H2
• InChI Key: QHVHJIIMIVVFAX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(CNCC2=CC=CC=C2OCC3=CC=CC=C3F)O

Description

2-({2-[(2-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol, also known as FBE, is an organic compound that has gained significant interest in scientific research due to its potential use as a therapeutic agent. FBE is a chiral compound that belongs to the class of beta-adrenergic agonists, which are known to have bronchodilatory and anabolic effects.

Mechanism of Action

The mechanism of action of 2-({2-[(2-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol is not fully understood, but it is believed to act as a beta-adrenergic agonist, which means that it activates the beta-adrenergic receptors in the body. This activation leads to the relaxation of the smooth muscles in the airways, which helps to alleviate the symptoms of asthma.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. In addition to its bronchodilatory effects, this compound has also been shown to have anabolic effects, which can help to promote muscle growth and repair. This compound has also been shown to have anti-inflammatory effects, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-({2-[(2-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol for lab experiments is its potency. This compound has been shown to have potent bronchodilatory effects, which makes it an ideal compound for studying the mechanisms of asthma and other respiratory diseases. However, one of the limitations of this compound is its chiral nature, which can make it difficult to synthesize and study.

Future Directions

There are a number of future directions for research on 2-({2-[(2-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the identification of new therapeutic applications for this compound, such as its potential use as a treatment for other respiratory diseases or as an anabolic agent for muscle growth and repair. Additionally, further research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects in the body.

Synthesis Methods

The synthesis of 2-({2-[(2-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol involves a multi-step process that starts with the reaction of 2-fluorobenzyl alcohol with 2-bromoethylamine hydrobromide to form the intermediate compound, 2-(2-fluorobenzylamino)ethanol. This intermediate is then reacted with 2-(benzyloxy)benzaldehyde in the presence of a catalyst to yield the final product, this compound.

Scientific Research Applications

2-({2-[(2-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol has been studied extensively for its potential use as a therapeutic agent for various diseases. One of the most promising applications of this compound is its potential use as a treatment for asthma and other respiratory diseases. This compound has been shown to have potent bronchodilatory effects, which can help to alleviate the symptoms of asthma.